Cas no 61068-77-7 (Acetic acid, [(2-cyanophenyl)amino]oxo-)

• Product Name: Acetic acid, [(2-cyanophenyl)amino]oxo-
• CAS No: 61068-77-7
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 493271
• PubChem ID: 16112043
• Update Time: 2025-04-19

Acetic acid, [(2-cyanophenyl)amino]oxo- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(2-cyanophenyl)amino]oxo-
• 2-(2-cyanoanilino)-2-oxoacetic acid
• CHEMBL3248233
• 2-((2-cyanophenyl)amino)-2-oxoacetic acid
• (2-Cyanoanilino)(oxo)acetic acid
• (2-cyano-phenyl)-oxalamic acid
• DTXSID60583001
• [(2-cyanophenyl)carbamoyl]formic acid
• G63325
• 61068-77-7
• SCHEMBL11786623

• Inchi： 1S/C9H6N2O3/c10-5-6-3-1-2-4-7(6)11-8(12)9(13)14/h1-4H,(H,11,12)(H,13,14)
• InChI Key： CUOCPSSQPCPPKY-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)NC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 190.03788
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• PSA: 90.19